Cas no 20466-34-6 (4-Undecylbenzenesulfonic Acid Sodium Salt)

• Product Name: 4-Undecylbenzenesulfonic Acid Sodium Salt
• CAS No: 20466-34-6
• MF: C₁₇H₂₇NaO₃S
• MW: 334.449255228043
• CID: 1058112
• PubChem ID: 23671432
• Update Time: 2025-05-26

4-Undecylbenzenesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• SODIUM P-N-UNDECYLBENZENESULFONATE
• sodium undecylbenzene sulfonate
• Sodium p-n-undecylbenzenesulfonate100µg
• 4-Undecylbenzenesulfonic acid sodium salt
• SODIUM 4-UNDECYLBENZENESULFONATE
• NS00063488
• Benzenesulfonic acid, 4-undecyl-, sodium salt
• Sodium 4-Undecylbenzenesulfonate; Sodium p-Undecylbenzenesulfonate
• sodium;4-undecylbenzenesulfonate
• 20466-34-6
• 4-Undecylbenzenesulfonic Acid Sodium Salt

• Inchi： 1S/C17H28O3S.Na/c1-2-3-4-5-6-7-8-9-10-11-16-12-14-17(15-13-16)21(18,19)20;/h12-15H,2-11H2,1H3,(H,18,19,20);/q;+1/p-1
• InChI Key： BBXSRNGXHHCIMV-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 334.15786017g/mol
• Monoisotopic Mass: 334.15786017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Additional information on 4-Undecylbenzenesulfonic Acid Sodium Salt

4-Undecylbenzenesulfonic Acid Sodium Salt: A Comprehensive Overview

The compound with CAS No. 20466-34-6, commonly referred to as 4-Undecylbenzenesulfonic Acid Sodium Salt, is a significant chemical entity in various industrial and scientific applications. This compound is a sodium salt derived from 4-undecylbenzenesulfonic acid, which is characterized by its unique structure and versatile properties. The sodium salt form enhances its solubility in water, making it highly suitable for use in detergents, surfactants, and other chemical formulations.

Recent studies have highlighted the importance of 4-undecylbenzenesulfonic acid sodium salt in the development of advanced cleaning agents. Researchers have found that its surfactant properties are particularly effective in reducing surface tension, which is crucial for enhancing the cleaning efficiency of detergents. The compound's ability to form stable micelles in aqueous solutions has also been leveraged in the formulation of biodegradable cleaning products, aligning with current environmental sustainability trends.

The synthesis of 4-undecylbenzenesulfonic acid sodium salt involves a multi-step process that begins with the sulfonation of 4-undecylbenzene. This process typically employs sulfuric acid as a sulfonating agent under controlled conditions to ensure optimal conversion. The resulting product is then neutralized with sodium hydroxide to form the sodium salt. Recent advancements in catalytic sulfonation techniques have improved the yield and purity of the compound, making it more accessible for large-scale industrial applications.

In terms of physical properties, 4-undecylbenzenesulfonic acid sodium salt exhibits a melting point of approximately 150°C and is soluble in water at concentrations up to 5% (w/v). Its surface activity is significantly influenced by the length of the alkyl chain attached to the benzene ring. The undecyl group (C11H23) contributes to the compound's hydrophobicity, which is essential for its performance as a surfactant. Recent research has also explored the impact of varying alkyl chain lengths on the compound's properties, providing valuable insights into its potential for tailored applications.

The application of 4-undecylbenzenesulfonic acid sodium salt extends beyond detergents. It is widely used as an emulsifier in pharmaceutical formulations and as a stabilizer in cosmetic products. Its ability to form stable emulsions has been particularly beneficial in the development of creams and lotions, where consistent texture and long-term stability are critical. Furthermore, the compound's compatibility with other surfactants has led to its use in synergistic formulations that enhance overall performance.

From an environmental perspective, 4-undecylbenzenesulfonic acid sodium salt has been shown to be biodegradable under aerobic conditions, making it a preferable choice for eco-friendly products. Studies conducted by environmental scientists have demonstrated that the compound undergoes rapid degradation when exposed to microbial activity, reducing its potential impact on aquatic ecosystems. This characteristic aligns with global efforts to minimize pollution and promote sustainable chemical practices.

In conclusion, 4-undecylbenzenesulfonic acid sodium salt (CAS No. 20466-34-6) is a versatile compound with a wide range of applications across various industries. Its unique properties, derived from its chemical structure, make it an invaluable component in detergents, surfactants, and other formulations. Ongoing research continues to uncover new potential uses and improvements in its synthesis and application methods, ensuring its relevance in an ever-evolving chemical landscape.